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Introduction
2,7-Dibromofluorene is a halogenated polycyclic aromatic hydrocarbon that serves as a

crucial building block in the synthesis of advanced organic materials.[1][2] Its rigid, planar

fluorene core, functionalized with bromine atoms at the 2 and 7 positions, makes it an ideal

intermediate for creating a variety of functional polymers and small molecules.[3] These

materials, particularly polyfluorene derivatives, are of significant interest due to their excellent

thermal and chemical stability, high quantum efficiency, and wide band gaps, which are

desirable properties for applications in organic light-emitting diodes (OLEDs), solar cells, and

other organic electronic devices.[1][4][5] This guide provides a comprehensive overview of the

physical and chemical properties of 2,7-Dibromofluorene, detailed experimental protocols for

its synthesis and key reactions, and a summary of its applications.

Core Physical and Chemical Properties
The fundamental properties of 2,7-Dibromofluorene are summarized below. These data are

essential for its handling, characterization, and application in synthetic chemistry.
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Physical Properties
Property Value Reference

Appearance
White to pale cream or pale

pink crystals or powder
[6]

Melting Point 164-166 °C [1][7][8][9][10]

Boiling Point
402.7 °C at 760 mmHg

(estimate)
[11]

Density ~1.72-1.79 g/cm³ (estimate) [7][11]

Solubility

Soluble in chloroform; slightly

soluble in ethanol and ether;

almost insoluble in water.

[1][4]

Vapor Pressure 2.5E-06 mmHg at 25°C [7][11]

Chemical and Spectroscopic Data
Property Value Reference

Molecular Formula C₁₃H₈Br₂ [8]

Molecular Weight 324.01 g/mol [7][8][12]

IUPAC Name 2,7-dibromo-9H-fluorene [6][12]

CAS Number 16433-88-8 [1][8]

¹H NMR (CDCl₃)

δ (ppm) 7.65 (s, 2H), 7.60 (d, J

= 8 Hz, 2H), 7.51 (dd, J = 8 Hz,

2H), 3.85 (s, 2H)

¹³C NMR (CDCl₃)

δ (ppm) 144.92, 139.81,

130.27, 128.43, 121.31,

121.07, 36.68

[13]

InChI Key
AVXFJPFSWLMKSG-

UHFFFAOYSA-N
[8][14]

SMILES Brc1ccc2c(Cc3cc(Br)ccc23)c1 [8][9]
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Experimental Protocols
Detailed methodologies for the synthesis and key reactions of 2,7-Dibromofluorene are critical

for its practical application in research and development.

Synthesis of 2,7-Dibromofluorene from Fluorene
A common method for the synthesis of 2,7-Dibromofluorene involves the direct bromination of

fluorene. One effective protocol utilizes copper(II) bromide on alumina as the brominating

agent.[3][13]

Materials:

Fluorene (1.5 g, 9.0 mmol)

Copper(II) bromide on alumina (30 g)

Carbon tetrachloride (CCl₄, 130 mL)

Magnesium sulfate (anhydrous)

Ethyl acetate/hexane mixture (5:95 v/v)

Procedure:

A solution of fluorene in CCl₄ (80 mL) is prepared.

30 g of copper(II) bromide on alumina is added to the solution.

The mixture is stirred at reflux for 5 hours.[3][13]

After cooling to room temperature, the solid material is removed by filtration and washed with

CCl₄ (50 mL).[13]

The combined organic solution is dried over anhydrous magnesium sulfate.[3][13]

The solvent is removed under reduced pressure, yielding the crude product as a yellow solid.

[13]
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The product is purified by recrystallization from a mixture of ethyl acetate/hexane (5:95 v/v)

to give pale yellow crystals.[13] Yield: 2.87 g (98%)[13]

Synthesis Workflow of 2,7-Dibromofluorene

Fluorene in CCl₄

Reflux for 5h

Copper(II) Bromide
on Alumina

Filtration

Drying over MgSO₄

Solvent Evaporation
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Synthesis of 2,7-Dibromofluorene.

Oxidation to 2,7-Dibromo-9-fluorenone
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2,7-Dibromofluorene can be readily oxidized to 2,7-Dibromo-9-fluorenone, another important

intermediate, particularly for the synthesis of polymers with altered electronic properties.[15][16]

Materials:

2,7-Dibromofluorene (10.0 g, 30.9 mmol)

Chromium(VI) oxide (CrO₃, 12 g, 0.12 mol)

Acetic acid (250 mL)

Water

Procedure:

A suspension of 2,7-Dibromofluorene and CrO₃ in acetic acid is prepared.[15]

The mixture is stirred at room temperature for 12 hours.[15]

The resulting yellow precipitate is collected by suction filtration.[15]

The collected solid is washed thoroughly with water.

The product is dried under vacuum to yield 2,7-Dibromo-9-fluorenone as a yellow solid.[15]

Yield: 10.1 g (98%)[15]
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Oxidation of 2,7-Dibromofluorene

2,7-Dibromofluorene
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A key reaction of 2,7-Dibromofluorene.

Role as a Versatile Chemical Intermediate
The primary utility of 2,7-Dibromofluorene lies in its role as a monomer for the synthesis of

conjugated polymers via cross-coupling reactions, such as Suzuki and Yamamoto couplings.

The bromine atoms provide reactive sites for the formation of new carbon-carbon bonds,

enabling the construction of extended π-conjugated systems. These polymers are the active

components in a range of organic electronic devices.
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Role of 2,7-Dibromofluorene in Materials Synthesis
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2,7-Dibromofluorene as a building block.

Safety and Handling
2,7-Dibromofluorene is classified as an irritant. It may cause skin irritation (H315), serious eye

irritation (H319), and respiratory irritation (H335).[12] Standard laboratory personal protective

equipment, including gloves, eye shields, and a dust mask (type N95), should be used during

handling. It should be stored in a dry, well-sealed container at room temperature.[1]

Conclusion
2,7-Dibromofluorene is a foundational molecule in the field of organic electronics. Its well-

defined structure and reactivity allow for the systematic design and synthesis of high-

performance materials. The data and protocols presented in this guide offer a comprehensive
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resource for researchers and professionals working with this versatile compound, facilitating its

effective use in the development of next-generation electronic and photonic devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b093635?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

